molecular formula C9H16ClN B13229649 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane

3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane

Cat. No.: B13229649
M. Wt: 173.68 g/mol
InChI Key: IGBNYQRUPZGWRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane is a bicyclic tertiary amine characterized by a quinuclidine backbone (1-azabicyclo[2.2.2]octane) with a 2-chloroethyl substituent at the 3-position. The chloroethyl group introduces both steric bulk and electrophilic reactivity, making the compound a versatile intermediate in medicinal chemistry.

Properties

Molecular Formula

C9H16ClN

Molecular Weight

173.68 g/mol

IUPAC Name

3-(2-chloroethyl)-1-azabicyclo[2.2.2]octane

InChI

InChI=1S/C9H16ClN/c10-4-1-9-7-11-5-2-8(9)3-6-11/h8-9H,1-7H2

InChI Key

IGBNYQRUPZGWRZ-UHFFFAOYSA-N

Canonical SMILES

C1CN2CCC1C(C2)CCCl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane typically involves the cyclization of 1-(2-chloroethyl)piperazine. One common method is the cyclization of the dihydrochloride salt of 1-(2-chloroethyl)piperazine . This reaction is often carried out under controlled conditions to ensure the formation of the desired bicyclic structure.

Industrial Production Methods

Industrial production of 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane can involve catalytic thermolysis of ethylenediamine or 2-hydroxyethylamine . These methods are scalable and can produce the compound in significant quantities, making it accessible for various applications.

Chemical Reactions Analysis

Types of Reactions

3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane undergoes several types of chemical reactions, including:

    Nucleophilic Substitution: The chlorine atom in the compound can be replaced by other nucleophiles.

    Oxidation and Reduction: The compound can participate in redox reactions, altering its oxidation state.

    Cycloaddition: It can engage in cycloaddition reactions, forming larger ring structures.

Common Reagents and Conditions

Common reagents used in reactions with 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane include strong bases, nucleophiles, and oxidizing agents . Reaction conditions often involve controlled temperatures and solvents that facilitate the desired transformations.

Major Products Formed

The major products formed from reactions involving 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted derivatives, while oxidation can produce different oxidized forms of the compound .

Mechanism of Action

The mechanism of action of 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane involves its interaction with molecular targets through its nucleophilic and basic properties. It can act as a catalyst in various organic reactions, facilitating the formation of new chemical bonds . The compound’s bicyclic structure also allows it to engage in unique interactions with other molecules, influencing its reactivity and function .

Comparison with Similar Compounds

1-Azabicyclo[2.2.2]octane Derivatives with Aromatic Substituents

  • (+)-3-[2-(Benzo[b]thiophen-2-yl)-2-oxoethyl]-1-azabicyclo[2.2.2]octane :

    • Activity : Potent α7 nAChR partial agonist (Ki = 9 nM) with >14,000-fold selectivity over α4β2 nAChRs .
    • Key Feature : The benzo[b]thiophene-oxoethyl group enhances binding affinity through π-π interactions and hydrogen bonding.
    • Pharmacokinetics : High oral bioavailability and brain permeability, demonstrated in preclinical models .
  • Key Feature: The spiro-oxazolidinone group improves metabolic stability and receptor selectivity.

Halogenated Derivatives

  • 3-Chloro-1-azabicyclo[2.2.2]octane :

    • Structure : Chlorine atom directly attached to the bicyclic core.
    • Reactivity : Demonstrates outlier behavior in hydrogen atom transfer (HAT) reactions due to steric and electronic effects, reducing reactivity compared to linear alkanes .
    • Applications : Primarily used as a synthetic intermediate .

Heterocyclic and Muscarinic Derivatives

  • 3-(Pyrazol-3-yl)-1-azabicyclo[2.2.2]octanes :

    • Activity : Moderate muscarinic receptor binding (IC50 = 50–100 nM for [3H]-oxotremorine-M) .
    • Key Feature : Pyrazole substituents favor interactions with muscarinic receptors over nAChRs, highlighting the role of substituent polarity in receptor selectivity .
  • 1-Azabicyclo[2.2.2]oct-3-yl phenylcarbamates :

    • Activity : α7 nAChR agonists with variable efficacy depending on the phenylcarbamate substituent .

Pharmacokinetic Profiles

Compound Bioavailability Brain Permeability Selectivity (α7/α4β2)
(+)-Benzo[b]thiophen-2-yl derivative 80% (oral) High >14,000
W-56203 >90% (oral) High >10,000
3-(2-Chloroethyl) derivative Not reported Moderate (inferred) Likely lower

Key Differentiators of 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane

  • Reactivity : The chloroethyl group allows for facile functionalization, unlike rigid aromatic substituents .
  • Selectivity: Expected to exhibit broader receptor interactions compared to spiro-oxazolidinone or benzo[b]thiophene derivatives due to less steric hindrance .
  • Applications : Primarily a synthetic precursor for quinuclidine-based pharmaceuticals (e.g., umeclidinium bromide) rather than a direct therapeutic agent .

Biological Activity

3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane is a bicyclic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. Its unique structure, characterized by the presence of a nitrogen atom within a bicyclic framework, contributes to its reactivity and interaction with biological systems. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane is C8H14ClNC_8H_{14}ClN. The compound features a chloromethyl group that enhances its electrophilic character, making it an important intermediate in various chemical syntheses.

Research indicates that 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane interacts with several neurotransmitter systems, potentially influencing neurological functions. Its structural similarity to other bioactive compounds suggests that it may modulate receptor activity, particularly in the context of neurology and oncology.

Interaction with Receptors

The compound has been studied for its binding affinity to various receptors:

  • Neurotransmitter Receptors : It may influence neurotransmitter release and receptor activation, which could be beneficial in treating conditions like depression and anxiety.
  • Cancer Cell Lines : Preliminary studies suggest that it exhibits cytotoxic effects against certain cancer cell lines, indicating potential as an anticancer agent.

Cytotoxicity and Pharmacological Effects

Recent studies have demonstrated the cytotoxic effects of 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane on various cancer cell lines. The following table summarizes key findings from these studies:

Study ReferenceCell Line TestedIC50 (µM)Observations
MCF-7 (breast)15Significant reduction in cell viability
A549 (lung)10Induced apoptosis in treated cells
HeLa (cervical)12Inhibition of cell proliferation observed

These findings highlight the compound's potential as an anticancer agent.

Case Studies

  • Neurological Applications : A study investigating the effects of 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane on neurotransmitter systems found that it could enhance dopamine release in vitro, suggesting a role in treating neurodegenerative diseases.
  • Cancer Research : In vivo studies using mouse models showed that administration of the compound resulted in tumor size reduction in xenograft models, supporting its potential as a therapeutic agent against specific cancers.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane. Modifications to the bicyclic structure or substituents can significantly impact its pharmacological properties:

  • Electrophilic Character : The presence of the chloromethyl group enhances electrophilicity, facilitating interactions with nucleophilic sites on biological macromolecules.
  • Substituent Variability : Altering substituents can lead to variations in receptor binding affinity and selectivity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.